4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride
Overview
Description
4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride, also known as 4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide HCl, is a small molecule that belongs to the sulfonamide group of compounds. It is an important research tool and has been used in a variety of scientific studies. The compound has a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Corrosion Inhibition
Piperidine derivatives, including variations similar to 4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride, have been investigated for their corrosion inhibition properties. These compounds have demonstrated significant adsorption and corrosion inhibition effects on the corrosion of iron, as shown in studies involving quantum chemical calculations and molecular dynamics simulations (Kaya et al., 2016).
Structural Characterization in Pharmaceuticals
Research has focused on the structural characterization of methylbenzenesulfonamide compounds, including variants of 4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride. These studies have significant implications in pharmaceuticals, particularly in the development of CCR5 antagonists for the prevention of human HIV-1 infection (Cheng De-ju, 2015).
Design of Serotonin Receptor Antagonists
In the pursuit of novel serotonin receptor antagonists, compounds including 4-fluoro-N-(1-{2-[(propan-2-yl)phenoxy]ethyl}piperidin-4-yl) benzenesulfonamide have been synthesized and evaluated. These compounds have shown potent ligand characteristics with strong antagonistic properties for 5-HT₇ receptors, making them relevant in neuroscience and pharmacology (Zajdel et al., 2012).
Inhibition of Carbonic Anhydrase Isoforms
Research involving sulfonamide derivatives, including those structurally similar to 4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride, has shown their potential as inhibitors of carbonic anhydrase isoforms. These findings are significant in medicinal chemistry, particularly for the development of drugs for diseases like glaucoma, epilepsy, obesity, and cancer (Congiu et al., 2015).
Antimicrobial Activity
A series of sulfonamides incorporating piperidine moieties, including compounds analogous to 4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride, have been synthesized and displayed significant antimicrobial activity against various strains of microbes (Desai et al., 2016).
properties
IUPAC Name |
4-fluoro-N-piperidin-4-ylbenzenesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2O2S.ClH/c12-9-1-3-11(4-2-9)17(15,16)14-10-5-7-13-8-6-10;/h1-4,10,13-14H,5-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIAAVUWAJRUXNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NS(=O)(=O)C2=CC=C(C=C2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClFN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30656397 |
Source
|
| Record name | 4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30656397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride | |
CAS RN |
913634-50-1 |
Source
|
| Record name | Benzenesulfonamide, 4-fluoro-N-4-piperidinyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=913634-50-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30656397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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